Cas no 444344-91-6 (4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 444344-91-6
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• MDL: MFCD22741481
• CID: 1026579
• PubChem ID: 10662201
• Update Time: 2025-05-21

4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid
• 4-(phenylmethoxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid
• 4-Benzyloxycarbonylamino-bicyclo[2.2.2]octane-1-carboxylic acid
• SY100472
• SCHEMBL1305844
• DB-366633
• SB40520
• A872532
• AS-51743
• 4-benzyloxycarbonylaminobicyclo[2.2.2]octane-1-carboxylic acid
• 4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid
• 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylicacid
• 4-(((Benzyloxy)carbonyl)amino)bicyclo[2.2.2]octane-1-carboxylic acid
• CS-0051072
• MFCD22741481
• A1-01492
• 4-benzyloxycarbonylaminobicyclo[2,2,2]octane-1-carboxylic acid
• 4-(Cbz-amino)bicyclo[2.2.2]octane-1-carboxylic Acid
• 444344-91-6
• DTXSID30443224
• EN300-1223540
• 4-((benzyloxy)carbonyl)aminobicyclo[2.2.2]octane-1-carboxylic acid
• LFCUXTYUESPPGC-UHFFFAOYSA-N
• AMY34919
• AKOS016001433
• P13422
• F2147-3035
• 4-(BenzyloxycarbonylaMino)bicyclo[2.2.2]octane-1-carboxyli-

• MDL： MFCD22741481
• Inchi： 1S/C17H21NO4/c19-14(20)16-6-9-17(10-7-16,11-8-16)18-15(21)22-12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,18,21)(H,19,20)
• InChI Key： LFCUXTYUESPPGC-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1)(CC2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid

Professional Introduction to 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic Acid (CAS No. 444344-91-6)

4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid, with the chemical identifier CAS No. 444344-91-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amino acid derivative features a unique structural framework, combining a bicyclo[2.2.2]octane core with a benzyloxycarbonyl (Boc) protecting group, making it a versatile intermediate in the synthesis of complex molecules.

The compound’s structure is characterized by its rigid bicyclic system, which contributes to its stability and reactivity in various chemical transformations. The presence of the Boc group on the amino side chain not only provides a protective function but also allows for selective deprotection under controlled conditions, making it an invaluable tool in peptide synthesis and drug development.

In recent years, there has been a growing interest in the application of bicyclic scaffolds in drug design due to their ability to mimic natural product structures and enhance binding affinity to biological targets. The 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid has been explored as a key building block in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and rapid degradation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the bicyclic core can influence receptor binding affinity, leading to more effective drug candidates. The benzyloxycarbonyl group also facilitates the introduction of other functional moieties, allowing for further customization and optimization.

The pharmaceutical industry has shown particular interest in this compound due to its role in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and viral infections. Protease inhibitors often require complex molecular architectures to achieve high specificity and potency, and 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid provides an excellent starting point for such endeavors.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled the efficient preparation of enantiomerically pure derivatives, which are essential for developing chiral drugs with improved efficacy and reduced side effects.

The CAS No. 444344-91-6 designation ensures that researchers can reliably identify and source this compound for their studies. Its stability under various storage conditions and compatibility with standard laboratory equipment make it a practical choice for both academic research and industrial applications.

In conclusion, 4-(Benzyloxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry, offering a versatile platform for drug discovery and development. Its unique structural features and reactivity profile continue to inspire new research directions, promising contributions to future medical breakthroughs.